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Abstract

This technical guide provides a comprehensive overview of the known and potential health and
safety considerations associated with 4-Nitrodiphenylmethane. Drawing from available data
on 4-Nitrodiphenylmethane and related nitroaromatic compounds, this document outlines key
toxicological concerns, recommended handling procedures, and detailed experimental
protocols for safety assessment. The primary identified hazard of 4-Nitrodiphenylmethane is
its classification as a skin sensitizer. While specific quantitative toxicological data for this
compound are limited in publicly available literature, this guide extrapolates potential hazards
based on the broader class of nitroaromatic compounds, which are known for potential
mutagenicity and other systemic effects. This document is intended to serve as a foundational
resource for researchers, scientists, and drug development professionals to ensure the safe
handling and thorough evaluation of 4-Nitrodiphenylmethane in a laboratory setting.

Introduction

4-Nitrodiphenylmethane is a diarylmethane compound with the chemical formula C13H11NO-.
[1] Its structure, featuring a nitro group on one of the phenyl rings, places it within the class of

nitroaromatic compounds. While specific toxicological data for 4-Nitrodiphenylmethane is not
extensively available, its chemical class is associated with a range of health hazards, including
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skin sensitization, mutagenicity, and potential carcinogenicity.[2] This guide synthesizes the
available information on 4-Nitrodiphenylmethane and provides a framework for its safe
handling and further toxicological investigation based on established testing guidelines.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Nitrodiphenylmethane is provided in
the table below.

Property Value Reference
Molecular Formula C13H11NO2 [1]
Molecular Weight 213.23 g/mol [1]

CAS Number 1817-77-2 [1]
Appearance Solid (form not specified)

Melting Point Not available

Boiling Point Not available

Solubility Not available

Known Health Hazards

The primary health hazard identified for 4-Nitrodiphenylmethane is skin sensitization.

GHS Classification

According to the aggregated GHS information provided to the European Chemicals Agency
(ECHA), 4-Nitrodiphenylmethane is classified as a Skin Sensitizer, Category 1.[1]

e Hazard Statement (H317): May cause an allergic skin reaction.[1]
» Signal Word: Warning[1]
e Pictogram:

o Exclamation Mark (for Skin Sensitization)
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Toxicological Data Summary

There is a notable lack of publicly available quantitative toxicological data for 4-
Nitrodiphenylmethane. The following table summarizes the available information and
indicates where data is lacking. For context, data on related nitroaromatic compounds are
included where available and clearly noted.
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Toxicologic . Classificati
] Species Route Value Reference
al Endpoint on
Acute Oral
L Data not Data not .
Toxicity ) Oral ) Not classified
available available
(LD50)
Acute Dermal
o Data not Data not N
Toxicity ) Dermal ) Not classified
available available
(LD50)
Acute
Inhalation Data not ) Data not N
o ) Inhalation ) Not classified
Toxicity available available
(LC50)
Skin
) ) Data not Data not »
Corrosion/Irrit ) Dermal ] Not classified
_ available available
ation
Serious Eye
. Data not Data not N
Damage/Irrita ] Ocular ] Not classified
) available available
tion
Skin - -
o Not specified Dermal Positive Category 1 [1]
Sensitization
Germ Cell Data not ] ) Data not B
o ) In vitro/In vivo ] Not classified
Mutagenicity available available
Carcinogenici  Data not N Data not N
) Not specified ] Not classified
ty available available
Reproductive  Data not - Data not B
o ] Not specified ] Not classified
Toxicity available available
Specific
Target Organ
o Data not N Data not N
Toxicity ) Not specified ) Not classified
) available available
(Single
Exposure)
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Specific
Target Organ
o Data not - Data not »
Toxicity ) Not specified ] Not classified
available available
(Repeated
Exposure)

Safe Handling and Personal Protective Equipment
(PPE)

Given its classification as a skin sensitizer and the potential for other uncharacterized hazards,
stringent safety precautions should be followed when handling 4-Nitrodiphenylmethane.

Engineering Controls

o Work with 4-Nitrodiphenylmethane should be conducted in a well-ventilated laboratory,
preferably within a certified chemical fume hood.

Personal Protective Equipment

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

o Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn at all times. Given
its classification as a skin sensitizer, it is crucial to avoid any skin contact.

o Skin and Body Protection: A lab coat or other protective clothing should be worn. Ensure that
skin is not exposed.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic
vapors and particulates should be used.

Hygiene Measures

» Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.
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o Contaminated work clothing should not be allowed out of the workplace and should be
decontaminated or disposed of properly.

First Aid Measures

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes. Remove contaminated clothing. If skin irritation or a rash occurs, seek
medical attention.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek medical attention.

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Experimental Protocols for Health and Safety
Assessment

The following sections detail the standard experimental protocols that should be employed to
thoroughly characterize the toxicological profile of 4-Nitrodiphenylmethane.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method is used to estimate the acute oral toxicity (LD50) of a substance.

 Principle: A stepwise procedure is used with a small number of animals per step. The
outcome of each step determines the dose for the next. The method allows for classification
into one of a series of toxicity classes.

o Test Animals: Typically, rats of a single sex (usually females) are used.

e Procedure:
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o A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg
body weight).

o A small group of animals (e.g., 3) is dosed with the starting dose.
o The animals are observed for signs of toxicity and mortality for up to 14 days.

o Depending on the outcome (number of deaths), the dose for the next group of animals is
either increased or decreased.

o The procedure is continued until a stopping criterion is met, which allows for the
classification of the substance.

o Observations: Animals are observed for changes in skin and fur, eyes, mucous membranes,
respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity
and behavior. Body weight is recorded weekly.

Skin Sensitization - Murine Local Lymph Node Assay
(LLNA) - OECD Test Guideline 429

This is the preferred in vivo method for identifying skin sensitizers.

o Principle: The LLNA measures the proliferation of lymphocytes in the auricular lymph nodes
draining the site of application of the test substance. A substance is classified as a sensitizer
if it induces a stimulation index (SI) of 3 or greater.

» Test Animals: Mice (e.g., CBA/J strain).
e Procedure:

o The test substance is applied to the dorsal surface of the ears of the mice for three
consecutive days.

o Avehicle control group and a positive control group are also included.

o On day 6, a radiolabeled substance (e.g., 2H-methyl thymidine) is injected intravenously.
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o After a set period, the mice are euthanized, and the draining auricular lymph nodes are
excised.

o The incorporation of the radiolabel into the lymph node cells is measured using a
scintillation counter.

o The Stimulation Index (SI) is calculated as the ratio of the mean proliferation in the test
group to the mean proliferation in the vehicle control group.

 Interpretation: An Sl = 3 indicates that the substance is a skin sensitizer.

Bacterial Reverse Mutation Test (Ames Test) - OECD
Test Guideline 471

This in vitro test is widely used to assess the mutagenic potential of a chemical.

¢ Principle: The test uses several strains of Salmonella typhimurium and Escherichia coli that
have mutations in the genes required for histidine or tryptophan synthesis, respectively.
These bacteria cannot grow on a medium lacking the specific amino acid. The test chemical
is assessed for its ability to cause a reverse mutation, allowing the bacteria to grow on the
deficient medium.

e Procedure:

o The tester strains are exposed to the test substance with and without a metabolic
activation system (S9 mix, derived from rat liver).

o The bacteria are then plated on a minimal agar medium.
o After incubation for 48-72 hours, the number of revertant colonies is counted.

¢ Interpretation: A dose-related increase in the number of revertant colonies compared to the
negative control indicates that the substance is mutagenic.

Potential Metabolism and Signaling Pathways

While specific metabolic pathways for 4-Nitrodiphenylmethane have not been elucidated, the
metabolism of related nitroaromatic and diphenylmethane compounds can provide insights into
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its likely biotransformation.

Predicted Metabolic Pathway

The metabolism of nitroaromatic compounds often involves the reduction of the nitro group to
form nitroso, hydroxylamino, and ultimately amino derivatives. These reactive intermediates are
often responsible for the toxic effects of this class of compounds. Additionally, diphenylmethane
is known to undergo hydroxylation. Therefore, a plausible metabolic pathway for 4-
Nitrodiphenylmethane could involve both nitroreduction and aromatic hydroxylation.
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Caption: Predicted metabolic pathway of 4-Nitrodiphenylmethane.

Signaling Pathway in Skin Sensitization

The process of skin sensitization involves a complex series of events known as the Adverse
Outcome Pathway (AOP). For a chemical sensitizer like 4-Nitrodiphenylmethane, this
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pathway is initiated by the covalent binding of the chemical (or its metabolites) to skin proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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